2-Methyl-5-(2-trifluoromethylbenzoyl)pyridine
Overview
Description
2-Methyl-5-(2-trifluoromethylbenzoyl)pyridine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been widely used in scientific research due to its unique properties, which make it a useful tool for studying the mechanisms of action and physiological effects of various drugs.
Scientific Research Applications
1. Luminescent Properties in Organometallic Complexes
Research on rhenium(I) tricarbonyl complexes with pyridine-functionalized N-heterocyclic carbenes, which are structurally related to 2-methyl-5-(2-trifluoromethylbenzoyl)pyridine, reveals their potential in luminescent properties. These complexes, studied by (Li et al., 2012), exhibit blue-green emission wavelengths, rare in rhenium(I) tricarbonyl complexes, indicating their use in photophysical applications.
2. Catalytic Activity in Organic Synthesis
Pyridine-bridged bisbenzimidazolium salts, closely related to 2-methyl-5-(2-trifluoromethylbenzoyl)pyridine, have shown notable catalytic activity. In research conducted by (Hahn et al., 2005), these compounds were used as catalysts in Heck-type coupling reactions, highlighting their significance in synthetic organic chemistry.
3. Use in the Synthesis of Multi-Dentate Ligands
In the field of inorganic chemistry, 2-methyl-5-(2-trifluoromethylbenzoyl)pyridine-like structures have been utilized in creating multidentate ligands. (Caballero et al., 2001) synthesized polydentate N-heterocyclic biscarbenes, demonstrating the compound's utility in developing complex ligands for coordination chemistry.
4. Synthesis of Polyfunctionalized Tri-Heterocyclic Compounds
The synthesis of novel compounds is a key area of research in chemistry. For example, (Bhoi et al., 2016) reported on the creation of diverse poly-functionalized tri-heterocyclic benzothiazole derivatives using a microwave-assisted synthesis method. This research underscores the compound's role in facilitating the development of new chemical entities.
properties
IUPAC Name |
(6-methylpyridin-3-yl)-[2-(trifluoromethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3NO/c1-9-6-7-10(8-18-9)13(19)11-4-2-3-5-12(11)14(15,16)17/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTQTUHQTGPISPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)C2=CC=CC=C2C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-(2-trifluoromethylbenzoyl)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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